Cas no 66611-15-2 (1-(1-Benzofuran-3-yl)ethanone)

• Product Name: 1-(1-Benzofuran-3-yl)ethanone
• CAS No: 66611-15-2
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD06227442
• CID: 396090
• PubChem ID: 11286612
• Update Time: 2025-04-19

1-(1-Benzofuran-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-benzofuranyl)-
• 1-(benzofuran-3-yl)ethanone
• 3-Acetylbenzo[b]furan
• 1-Benzofuran-3-yl-aethanon
• 3-acetylbenzo<b>furan
• 3-acetylbenzofuran
• benzofuryl-3-methyl ketone
• Cyclopentadienylvanadiumtetracarbonyl
• BB 0260741
• MFCD06227442
• FT-0678167
• 66611-15-2
• 1-benzofuran-3-yl-ethanone
• Z1066258200
• EN300-67208
• SCHEMBL1299217
• W16116
• FS-2106
• AKOS005215846
• 1-(1-benzofuran-3-yl)ethanone
• 1-(1-benzofuran-3-yl)ethan-1-one
• CHGABJRZTFUHDT-UHFFFAOYSA-N
• DTXSID50461162
• DB-121087
• 1-(1-Benzofuran-3-yl)ethanone

• MDL： MFCD06227442
• Inchi： 1S/C10H8O2/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-6H,1H3
• InChI Key： CHGABJRZTFUHDT-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.588
• PSA: 30.21000
• LogP: 2.63540

1-(1-Benzofuran-3-yl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT